molecular formula C12H16O2 B8752048 1-(4-Methoxy-2,3-dimethylphenyl)propan-1-one CAS No. 90852-26-9

1-(4-Methoxy-2,3-dimethylphenyl)propan-1-one

Cat. No.: B8752048
CAS No.: 90852-26-9
M. Wt: 192.25 g/mol
InChI Key: DQABROSRCIKREU-UHFFFAOYSA-N
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Description

1-(4-Methoxy-2,3-dimethylphenyl)propan-1-one is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

90852-26-9

Molecular Formula

C12H16O2

Molecular Weight

192.25 g/mol

IUPAC Name

1-(4-methoxy-2,3-dimethylphenyl)propan-1-one

InChI

InChI=1S/C12H16O2/c1-5-11(13)10-6-7-12(14-4)9(3)8(10)2/h6-7H,5H2,1-4H3

InChI Key

DQABROSRCIKREU-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C1=C(C(=C(C=C1)OC)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2,3-dimethylanisole (197.0 g) and propionyl chloride (147.0 g) in carbon disulfide (700 ml) is added anhydrous aluminum chloride (232.0 g) at 5°-10° C. over a period of 1.5 hours. Stirring is continued for 2 hours under cooling and additional 3 hours at room temperature. The reaction mixture is poured onto crushed ice--concentrated hydrochloric acid with stirring. The mixture is extracted with chloroform and the chloroform solution is washed successively with water, dilute sodium bicarbonate solution and water and then dried over anhydrous sodium sulfate. After removal of the solvent by evaporation, the residue is distilled at 121°-126° C. (1-2 mmHg) to give the title compound (255.0 g), which is crystallized from n-hexane, m.p. 39°-40° C.
Quantity
197 g
Type
reactant
Reaction Step One
Quantity
147 g
Type
reactant
Reaction Step One
Quantity
232 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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